N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)propionamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]propanamide
• InChI: InChI=1S/C12H15ClN2O3S/c1-2-12(16)14-9-4-5-10(13)11(8-9)15-6-3-7-19(15,17)18/h4-5,8H,2-3,6-7H2,1H3,(H,14,16)
• InChI Key: ODUNJLVZRMQWDA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)N2CCCS2(=O)=O
• Molecular Formula: C12H15ClN2O3S
• Molecular Weight: 302.78 g/mol
• CAS No.: 941975-53-7

Description

N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)propionamide is a useful research compound. Its molecular formula is C12H15ClN2O3S and its molecular weight is 302.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

One notable application is in the synthesis of biologically active derivatives with antimicrobial properties. A study by M. Babu, K. Pitchumani, and P. Ramesh (2013) synthesized a series of compounds with significant activities against bacterial and fungal strains. This research highlights the potential of N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)propionamide derivatives in antimicrobial drug development (M. Babu, K. Pitchumani, & P. Ramesh, 2013).

Antibacterial Activity

Another study focused on the synthesis and antibacterial activity of arylpiperazinyl oxazolidinones with diversification of the N-substituents. These compounds exhibited potent in vitro activities against resistant Gram-positive strains such as Staphylococcus and Enterococcus. This study demonstrates the chemical versatility and potential antibacterial applications of compounds related to this compound (S. Jang et al., 2004).

Herbicidal Activity

Research conducted by 杨子辉, 陈爱羽, 胡艾希, 叶姣 (2017) synthesized and evaluated the herbicidal activity of N-(thiazol-2-yl)-2-(4-aryloxyphenoxy)propionamides. These compounds displayed moderate to excellent herbicidal activity against various grass species, illustrating the agricultural applications of these derivatives (杨子辉, 陈爱羽, 胡艾希, & 叶姣, 2017).

Anti-Tubercular Scaffold

A study by Urja D. Nimbalkar et al. (2018) synthesized novel derivatives with promising in vitro anti-tubercular activity against Mycobacterium tuberculosis. This research points to the potential of these compounds in the development of new treatments for tuberculosis, demonstrating the therapeutic applications of this compound derivatives (Urja D. Nimbalkar et al., 2018).

Anti-Inflammatory Activity

R. Kalsi, M. Shrimali, T. Bhalla, and J. Barthwal (1990) synthesized azetidinones that were tested for their anti-inflammatory activity. The study highlights the potential of these compounds in developing new anti-inflammatory drugs, further showcasing the diverse biological activities of derivatives related to this compound (R. Kalsi et al., 1990).